Cas no 1208084-47-2 (6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde)

• Product Name: 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde
• CAS No: 1208084-47-2
• MF: C₇H₄BrN₃O
• MW: 226.030159950256
• MDL: MFCD11040201
• CID: 838840
• PubChem ID: 45789830
• Update Time: 2025-06-08

6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde
• AG-L-20789
• AK-24887
• ANW-50729
• BR-24887
• CTK4B2047
• KB-248038
• MolPort-009-197-761
• CS-0442065
• 1208084-47-2
• DS-0414
• AKOS015835003
• SCHEMBL23726938
• DTXSID70672056
• EN300-96370
• MFCD11040201

• MDL： MFCD11040201
• Inchi： 1S/C7H4BrN3O/c8-6-3-11-5(4-12)1-10-7(11)2-9-6/h1-4H
• InChI Key： ACHQWGTUYSXVOI-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(C=O)=CN=C2C=N1

Computed Properties

• Exact Mass: 224.95377g/mol
• Monoisotopic Mass: 224.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde

Recent Advances in the Study of 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde (CAS: 1208084-47-2)

6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde (CAS: 1208084-47-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. This research brief aims to summarize the latest findings related to this compound and its derivatives, providing insights into its mechanistic roles and therapeutic potential.

The compound serves as a key intermediate in the synthesis of various pharmacologically active molecules. A recent study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel kinase inhibitors. Researchers employed a multi-step synthetic route to derivatize 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde, resulting in compounds with enhanced selectivity for specific kinase targets. The study demonstrated that modifications at the aldehyde and bromo positions could significantly influence binding affinity and inhibitory potency.

In another study, the anticancer properties of 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde derivatives were investigated. Using in vitro assays, researchers observed that certain derivatives exhibited potent cytotoxic effects against a panel of cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies revealed that these compounds induce apoptosis via the mitochondrial pathway and inhibit key signaling pathways involved in cell proliferation. These findings suggest that 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde derivatives hold promise as potential anticancer agents.

Further research has explored the compound's role in modulating immune responses. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde could act as immunomodulators by targeting specific cytokine receptors. This opens new avenues for the development of therapies for autoimmune diseases and chronic inflammatory conditions.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde derivatives. Recent efforts have focused on improving solubility, bioavailability, and metabolic stability through structural modifications. Computational modeling and high-throughput screening have been employed to identify lead compounds with favorable drug-like properties.

In conclusion, 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde (CAS: 1208084-47-2) represents a versatile scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover its potential in kinase inhibition, anticancer therapy, and immunomodulation. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.